Cas no 896323-60-7 (N'-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide)

• Product Name: N'-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide
• CAS No: 896323-60-7
• MF: C₁₅H₁₅ClN₂O₄S₂
• MW: 386.873600244522
• CID: 5932366
• PubChem ID: 22584055
• Update Time: 2025-05-20

N'-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide
• N'-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-methyloxamide
• N1-(2-((4-chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-N2-methyloxalamide
• CCG-195577
• AKOS021644034
• N'-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-methylethanediamide
• AKOS002056274
• 896323-60-7
• F2570-0401

• Inchi： 1S/C15H15ClN2O4S2/c1-17-14(19)15(20)18-9-13(12-3-2-8-23-12)24(21,22)11-6-4-10(16)5-7-11/h2-8,13H,9H2,1H3,(H,17,19)(H,18,20)
• InChI Key： ZLCNAMQPJAAJCO-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 386.0161770g/mol
• Monoisotopic Mass: 386.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Additional information on N'-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide

N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide (CAS No. 896323-60-7): An Overview

N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide (CAS No. 896323-60-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonylurea class and exhibits a complex molecular structure with a thiophene moiety and a chlorobenzene substituent. The compound's structure and properties make it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide consists of a central ethane diamide backbone, with one amide group substituted by a methyl group and the other by a 2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. This property has been observed in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, making it a potential lead compound for further drug development.

In addition to its therapeutic potential, N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its suitability as a drug candidate. Its oral bioavailability and plasma stability have been evaluated in animal models, providing valuable insights into its behavior in vivo.

The synthesis of N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide involves several steps, including the preparation of the thiophene derivative and the subsequent coupling with the sulfonyl chloride intermediate. The reaction conditions and purification methods have been optimized to ensure high yields and purity, making it feasible for large-scale production. The synthetic route has been described in detail in several peer-reviewed publications, providing a solid foundation for further research and development.

In conclusion, N'-2-(4-Chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-methylethanediamide (CAS No. 896323-60-7) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation in both academic and industrial settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in the field of biomedicine.